![molecular formula C26H29N5O2 B2433847 N-(4-isopropylbenzyl)-5-methyl-1-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 1226440-49-8](/img/structure/B2433847.png)
N-(4-isopropylbenzyl)-5-methyl-1-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide
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Description
N-(4-isopropylbenzyl)-5-methyl-1-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C26H29N5O2 and its molecular weight is 443.551. The purity is usually 95%.
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Scientific Research Applications
Structural and Synthetic Insights
The compound , due to its complex chemical structure, has potential applications in various fields of scientific research, particularly in the synthesis and study of heterocyclic compounds, which are crucial for the development of new pharmaceuticals and materials.
Synthesis and Characterization
The synthesis of complex triazole derivatives, including those similar to the compound , often involves multistep reactions that yield structures with potential biological activity. For example, studies have demonstrated the synthesis of triazole derivatives through copper-catalyzed cyclization processes, which are important for creating new molecules with potential pharmaceutical applications (Kumar et al., 2012). These synthetic pathways provide insights into creating molecules with specific biological activities.
Biological Evaluation
Triazole derivatives are frequently evaluated for their antimicrobial and antifungal properties. A study on 1,4-disubstituted 1,2,3-triazole derivatives demonstrated moderate to good activities against various bacterial and fungal strains (Jadhav et al., 2017). This highlights the potential of such compounds in contributing to the development of new antimicrobial agents.
Chemical Properties and Interactions
The chemical properties and interactions of triazole derivatives, such as their binding interactions with biological molecules, are critical for their potential therapeutic applications. A study on triazole-based quinoline and coumarin compounds explored their interactions with serum albumins, revealing important insights into their pharmacokinetic behaviors (Paul et al., 2019).
Properties
IUPAC Name |
5-methyl-1-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl]-N-[(4-propan-2-ylphenyl)methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N5O2/c1-16(2)21-12-8-20(9-13-21)14-27-25(32)24-18(4)31(30-29-24)15-23-19(5)33-26(28-23)22-10-6-17(3)7-11-22/h6-13,16H,14-15H2,1-5H3,(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZKQPFAILVEMTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(O2)C)CN3C(=C(N=N3)C(=O)NCC4=CC=C(C=C4)C(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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